Cas no 1803837-59-3 (2-(2-Chloroacetyl)-7-fluorobenzo[d]oxazole)

• Product Name: 2-(2-Chloroacetyl)-7-fluorobenzo[d]oxazole
• CAS No: 1803837-59-3
• MF: C₉H₅ClFNO₂
• MW: 213.592904806137
• CID: 4818624
• Update Time: 2025-08-05

2-(2-Chloroacetyl)-7-fluorobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloroacetyl)-7-fluorobenzo[d]oxazole

• Inchi： 1S/C9H5ClFNO2/c10-4-7(13)9-12-6-3-1-2-5(11)8(6)14-9/h1-3H,4H2
• InChI Key： HNTMFLHRVWZDRS-UHFFFAOYSA-N
• SMILES： ClCC(C1=NC2C=CC=C(C=2O1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1

Additional information on 2-(2-Chloroacetyl)-7-fluorobenzo[d]oxazole

2-(2-Chloroacetyl)-7-fluorobenzo[d]oxazole: A Comprehensive Overview

The compound 2-(2-Chloroacetyl)-7-fluorobenzo[d]oxazole (CAS No. 1803837-59-3) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of a chloroacetyl group and a fluorine substituent introduces unique electronic and structural properties, making it a subject of interest for researchers in drug discovery, material synthesis, and chemical engineering.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The chloroacetyl group in this compound is particularly notable for its reactivity and versatility in chemical transformations. This group can undergo various reactions, such as nucleophilic substitution or addition, making it a valuable component in the synthesis of more complex molecules. The fluorine substituent, on the other hand, contributes to the molecule's lipophilicity and stability, which are critical properties for drug candidates.

One of the most promising applications of 2-(2-Chloroacetyl)-7-fluorobenzo[d]oxazole lies in its potential as an intermediate in the synthesis of pharmaceutical agents. Researchers have explored its use in developing compounds with anti-inflammatory, antitumor, and antimicrobial activities. For instance, studies have shown that oxazole derivatives can inhibit certain enzymes associated with inflammatory pathways, suggesting their potential role in treating conditions like arthritis or neurodegenerative diseases.

In addition to its medicinal applications, this compound has also been investigated for its role in material science. The benzo[d]oxazole core is known for its aromaticity and conjugation properties, which make it suitable for applications in optoelectronic materials. Recent advancements in organic electronics have emphasized the importance of such compounds in designing efficient light-emitting diodes (LEDs) and photovoltaic devices. The chloroacetyl group further enhances the molecule's ability to participate in π-π interactions, which are crucial for improving the performance of these devices.

The synthesis of 2-(2-Chloroacetyl)-7-fluorobenzo[d]oxazole involves a series of well-established organic reactions. Typically, the synthesis begins with the preparation of the benzo[d]oxazole ring system through cyclization reactions involving appropriate precursors. The introduction of the chloroacetyl group is achieved via nucleophilic substitution or acylation reactions, depending on the specific conditions used. The presence of the fluorine substituent is introduced during the initial stages of synthesis to ensure proper regioselectivity.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These analyses confirm the molecular structure and purity of the compound, which are essential for its use in downstream applications. Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of this molecule, aiding researchers in predicting its behavior under various conditions.

Looking ahead, ongoing research is focused on optimizing the synthesis routes for 2-(2-Chloroacetyl)-7-fluorobenzo[d]oxazole to enhance yield and reduce costs. Additionally, efforts are being made to explore its biological activity more thoroughly by testing it against a wider range of targets. Collaborative efforts between chemists and biologists are expected to unlock new therapeutic applications for this compound.

In conclusion, 2-(2-Chloroacetyl)-7-fluorobenzo[d]oxazole (CAS No. 1803837-59-3) stands out as a versatile molecule with immense potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug discovery and materials science. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing both scientific research and industrial applications.